Cas no 114926-02-2 (2,2-Dimethyl-3,4-epoxy-6-cyanochroman)

• Product Name: 2,2-Dimethyl-3,4-epoxy-6-cyanochroman
• CAS No: 114926-02-2
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5036278
• Update Time: 2025-07-17

2,2-Dimethyl-3,4-epoxy-6-cyanochroman Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3,4-epoxy-6-cyanochroman
• 6-Cyano-2,2-dimethylchromene oxide
• 2,2-dimethyl-3,4-epoxy-6-cyano-3,4-dihydro-2H-chromene
• (1aR,7bR)-2,2-Dimethyl-1a,7b-dihydro-2H-oxireno[2,3-c]chromene-6-carbonitrile
• (1aS,7bS)-2,2-Dimethyl-1a,7b-dihydro-2H-oxireno[2,3-c]chromene-6-carbonitrile
• 6-cyano-2,2-dimethyl-3,4-epoxychroman
• 6-cyano-2,2-dimethyl-3,4-epoxychromane
• 2,2-Dimethyl-3,4-epoxychroman-6-carbonitrile
• 2,2-dimethyl-3,4-epoxy-6-cyano-
• 2,2-Dimethyl-3,4-epoxy-6-cyanochroman

• Inchi： 1S/C12H11NO2/c1-12(2)11-10(14-11)8-5-7(6-13)3-4-9(8)15-12/h3-5,10-11H,1-2H3
• InChI Key： HCYIWPLDKSWKGY-UHFFFAOYSA-N
• SMILES： O1C2C3C=C(C#N)C=CC=3OC(C)(C)C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 330
• XLogP3: 1.5
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2,2-Dimethyl-3,4-epoxy-6-cyanochroman

Comprehensive Overview of 2,2-Dimethyl-3,4-epoxy-6-cyanochroman (CAS No. 114926-02-2)

2,2-Dimethyl-3,4-epoxy-6-cyanochroman (CAS No. 114926-02-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique epoxy and cyano functional groups, serves as a versatile intermediate in the synthesis of high-value chemicals. Its molecular structure, featuring a chroman backbone, makes it particularly useful in the development of advanced materials and pharmaceuticals. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for innovative chemical solutions.

The compound's epoxy group is a reactive moiety that enables it to participate in various polymerization reactions, making it a valuable component in the production of epoxy resins and coatings. These materials are widely used in industries such as automotive, aerospace, and electronics, where durability and chemical resistance are critical. Additionally, the presence of the cyano group introduces further reactivity, allowing for the creation of derivatives with tailored properties. This dual functionality positions 2,2-Dimethyl-3,4-epoxy-6-cyanochroman as a key player in the design of next-generation materials.

In recent years, the compound has also been investigated for its potential role in pharmaceutical research. The chroman scaffold is a common motif in bioactive molecules, and the incorporation of epoxy and cyano groups can enhance pharmacological activity. For instance, derivatives of this compound have shown promise in the development of antimicrobial and anti-inflammatory agents. As the pharmaceutical industry continues to seek novel drug candidates, 2,2-Dimethyl-3,4-epoxy-6-cyanochroman (CAS No. 114926-02-2) is emerging as a valuable building block for medicinal chemistry.

From an environmental perspective, the compound's synthetic pathways are being optimized to align with green chemistry principles. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic that resonates strongly with today's environmentally conscious consumers and regulators. The ability to produce 2,2-Dimethyl-3,4-epoxy-6-cyanochroman efficiently and sustainably could further enhance its market appeal.

The compound's stability and compatibility with other chemicals make it a preferred choice for formulators in the agrochemical sector. Its epoxy and cyano functionalities can be leveraged to create crop protection agents with improved efficacy and reduced environmental impact. As global agriculture faces challenges such as pest resistance and climate change, innovative solutions like those derived from 2,2-Dimethyl-3,4-epoxy-6-cyanochroman are increasingly sought after.

In the realm of material science, the compound's potential extends to the development of advanced polymers and composites. Its ability to cross-link with other monomers opens doors to materials with enhanced mechanical properties, thermal stability, and chemical resistance. These attributes are particularly valuable in high-performance applications, such as aerospace components and electronic encapsulation. The versatility of 2,2-Dimethyl-3,4-epoxy-6-cyanochroman (CAS No. 114926-02-2) underscores its importance in pushing the boundaries of material innovation.

Looking ahead, the compound is poised to play a pivotal role in the evolution of smart materials and nanotechnology. Its molecular structure can be fine-tuned to interact with specific substrates or respond to external stimuli, enabling the creation of stimuli-responsive materials. This aligns with the growing interest in smart coatings, self-healing materials, and other cutting-edge technologies. As research in these areas advances, 2,2-Dimethyl-3,4-epoxy-6-cyanochroman is likely to remain at the forefront of scientific exploration.

In conclusion, 2,2-Dimethyl-3,4-epoxy-6-cyanochroman (CAS No. 114926-02-2) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with its potential for sustainable production, make it a compelling subject of ongoing research and development. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound continues to demonstrate its value as a cornerstone of modern chemical innovation.